Cas no 1239964-19-2 (Benzoic acid, 3-fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester)

• Product Name: Benzoic acid, 3-fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
• CAS No: 1239964-19-2
• MF: C₁₆H₂₂BFO₄
• MW: 308.152888774872
• CID: 2146529
• Update Time: 2023-11-19

Benzoic acid, 3-fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 3-fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CID 66740013
• Benzoic acid, 3-fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester

• Inchi： 1S/C16H22BFO4/c1-7-20-14(19)11-8-12(10(2)13(18)9-11)17-21-15(3,4)16(5,6)22-17/h8-9H,7H2,1-6H3
• InChI Key： ZZTFGLMUBCCWMC-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OCC)=CC(B2OC(C)(C)C(C)(C)O2)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 410
• Topological Polar Surface Area: 44.8

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 404.7±45.0 °C(Predicted)